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Compound of Interest

Compound Name: Licoagrochalcone B

Cat. No.: B1675289

For Immediate Release

This technical guide provides a comprehensive overview of Licoagrochalcone B, a flavonoid
of interest to researchers, scientists, and professionals in drug development. This document
outlines its chemical properties, available biological data, and relevant experimental context.

Core Compound Identification

Licoagrochalcone B is a distinct chemical entity within the chalcone family. The fundamental
physicochemical properties are summarized below.

Property Value

CAS Number 325144-67-0
Molecular Formula C21H2004
Molecular Weight 336.38 g/mol

(E)-1-(4-hydroxyphenyl)-3-(5-methoxy-2,2-
dimethyl-2H-chromen-6-yl)prop-2-en-1-one

IUPAC Name

Synthesis and Methodologies

The synthesis of Licoagrochalcone B and related compounds has been reported, often as
part of a broader effort to create libraries of chalcones for biological screening. A general

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1675289?utm_src=pdf-interest
https://www.benchchem.com/product/b1675289?utm_src=pdf-body
https://www.benchchem.com/product/b1675289?utm_src=pdf-body
https://www.benchchem.com/product/b1675289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

synthetic approach involves a Claisen-Schmidt condensation reaction.

Representative Experimental Protocol: Synthesis of
Chalcone Analogues

While a specific, detailed protocol for the industrial-scale synthesis of Licoagrochalcone B is
not readily available in the public domain, a general laboratory-scale synthesis of chalcone
derivatives can be outlined as follows:

e Protection of Functional Groups: In a multi-step synthesis, hydroxyl groups on the starting
materials (substituted benzaldehydes and acetophenones) may be protected using
protecting groups like methoxymethyl (MOM) ether to prevent unwanted side reactions.

» Condensation Reaction: The core chalcone scaffold is typically formed via a base-catalyzed
Claisen-Schmidt condensation between an appropriately substituted acetophenone and a
substituted benzaldehyde.

» Deprotection: Following the condensation, protecting groups are removed to yield the final
chalcone.

 Purification: The crude product is purified using techniques such as column chromatography
to isolate the desired compound.

o Characterization: The structure and purity of the synthesized Licoagrochalcone B are
confirmed using analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).

A visual representation of a generalized synthetic workflow for licoagrochalcones is provided
below.
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General Synthesis of Licoagrochalcones
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General Biological Activity Evaluation Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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